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Compound of Interest

Compound Name: N 0426 hydrochloride

Cat. No.: B10862286

Get Quote

N-0426 Hydrochloride: Specificity for D2 High-Affinity States & Dual-Action Profiling

Executive Summary
N-0426 hydrochloride (Chemical Name: 6-(Methyl-prop-2-ynyl-amino)-5,6,7,8-tetrahydro-

naphthalen-1-ol HCl) is a specialized aminotetralin derivative designed as a bifunctional

pharmacological probe. Unlike standard D2 ligands, N-0426 exhibits a dual mechanism: it acts

as a potent Dopamine D2 receptor agonist and a Monoamine Oxidase (MAO) inhibitor.

Its critical value in research lies in its specificity for the D2 High-Affinity State (

). As an agonist, N-0426 preferentially binds to D2 receptors coupled to

proteins (the functional state), making it a superior tool for distinguishing functional receptor
populations from uncoupled (Low-Affinity) reserves compared to non-selective antagonists like
Spiperone.

Mechanistic Profile & Specificity
The D2 High-Affinity State ( )
Dopamine D2 receptors exist in two interconvertible states based on G-protein coupling:
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High-Affinity State (

): Coupled to

proteins. This is the functional state responsible for downstream signaling (cAMP inhibition).
Agonists like N-0426 bind here with nanomolar affinity (

nM).

Low-Affinity State (

): Uncoupled from G-proteins. Agonists bind here with micromolar affinity (

nM).

N-0426 Specificity: N-0426 discriminates between these states. In radioligand competition

assays, N-0426 will displace a radiolabeled antagonist (e.g.,

-Spiperone) in a biphasic manner, revealing the proportion of receptors in the functional

state. This contrasts with antagonists, which bind both states with equal affinity.

Dual-Action Mechanism
D2 Agonism: The aminotetralin core (structurally analogous to N-0437) drives D2 receptor

activation.

MAO Inhibition: The N-propargyl moiety (structurally analogous to Selegiline) confers

irreversible MAO inhibition, preventing dopamine degradation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-0426 HCl

D2 Receptor
(High Affinity State)High Affinity Binding

(Ki < 10 nM)

D2 Receptor
(Low Affinity State)

Low Affinity Binding
(Ki > 1 µM)

Monoamine Oxidase
(MAO-A/B)

Inhibition
(Propargyl Group)

Gi/o ProteinCoupled Inhibit cAMP
(Functional Response)

Activates

Dopamine DegradationCatalyzes

Click to download full resolution via product page

Figure 1: Mechanism of Action. N-0426 preferentially targets the G-protein coupled D2 High

state while simultaneously inhibiting MAO enzymes.

Comparative Analysis
This table compares N-0426 against standard alternatives to highlight its unique position as a

dual-action probe for high-affinity states.
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Feature N-0426 HCl N-0437 Spiperone Quinpirole

Primary Class
Dual D2 Agonist /

MAO-I

Selective D2

Agonist
D2 Antagonist D2/D3 Agonist

Specificity

High

(Preferential

Binding)

High (Gold

Standard)

None (Binds

High/Low

equally)

High

GTP Shift Yes (Significant) Yes (Significant) No Shift Yes

MAO Inhibition
Yes (Propargyl

group)
No No No

Use Case

Studying

functional D2

states +

neuroprotection

Labeling D2

high-affinity sites

Total D2 density

quantification

General D2

activation

Key Insight: Use N-0426 when you need to assess functional D2 coupling in a system where

dopamine metabolism (MAO activity) is a confounding variable. Use N-0437 for pure binding

studies.

Experimental Protocols
To validate N-0426's specificity for the D2 high-affinity state, you must perform a GTP-Shift

Assay. This protocol demonstrates that N-0426 binding is dependent on G-protein coupling.

Protocol A: Validation of High-Affinity Specificity (GTP-
Shift)
Objective: Confirm N-0426 binds preferentially to

by observing affinity loss when G-proteins are uncoupled by GTP.

Materials:

Membrane preparation (Striatum or CHO-D2 cells).
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Radioligand:

-Spiperone (0.2 nM).

Displacer: N-0426 HCl (

M to

M).

GTP (Guanosine triphosphate): 100 µM.

Workflow:

Preparation: Thaw membrane homogenates and resuspend in Assay Buffer (50 mM Tris-

HCl, pH 7.4, 5 mM MgCl2).

Incubation (Two Conditions):

Set A (-GTP): Incubate Membranes +

-Spiperone + N-0426 (concentration curve).

Set B (+GTP): Incubate Membranes +

-Spiperone + N-0426 (concentration curve) + 100 µM GTP.

Equilibrium: Incubate at 25°C for 60 minutes.

Termination: Rapid filtration over GF/B filters using a cell harvester. Wash 3x with ice-cold

buffer.

Analysis: Measure radioactivity via liquid scintillation counting.

Expected Results (Self-Validation):

Set A (-GTP): The displacement curve will be shallow (Hill slope < 1.0), indicating two

binding sites (
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and

).

Set B (+GTP): The curve will shift to the right (lower apparent affinity) and steepen (Hill slope

~ 1.0).

Interpretation: The rightward shift confirms N-0426 binds the High-Affinity state. GTP

uncouples the G-protein, converting all receptors to

, to which N-0426 has lower affinity.
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Figure 2: GTP-Shift Assay Workflow. The shift in binding affinity in the presence of GTP

validates the agonist-specific binding of N-0426 to the high-affinity state.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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